Cas no 146374-23-4 (3-amino-N-(thiazol-2-yl)benzenesulfonamide)

• Product Name: 3-amino-N-(thiazol-2-yl)benzenesulfonamide
• CAS No: 146374-23-4
• MF: C₉H₉N₃O₂S₂
• MW: 255.316658735275
• MDL: MFCD09703284
• CID: 2106020
• PubChem ID: 16788375
• Update Time: 2025-10-29

3-amino-N-(thiazol-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-2-thiazolylBenzenesulfonamide
• 3-Amino-N-thiazol-2-yl-benzenesulfonamide
• 3-amino-N-(1,3-thiazol-2-yl)benzene-1-sulfonamide
• 3-amino-N-(thiazol-2-yl)benzenesulfonamide
• 3-amino-N-(1,3-thiazol-2-yl)benzenesulfonamide
• SJBMOWNPZUTOKD-UHFFFAOYSA-N
• STK946208
• BBL031386
• NE19782
• 1-(thiazol-2-ylaminosulphonyl)-3aminobenzene
• 1-(Thiazol-2-ylaminosulphonyl)-3-aminobenzene
• 3-AMINO-N-1,3-THIAZOL-2-YLBENZENESULFONAMIDE
• Z1333043365

• MDL： MFCD09703284
• Inchi： 1S/C9H9N3O2S2/c10-7-2-1-3-8(6-7)16(13,14)12-9-11-4-5-15-9/h1-6H,10H2,(H,11,12)
• InChI Key： SJBMOWNPZUTOKD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(NC1=NC=CS1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 328
• XLogP3: 0.1
• Topological Polar Surface Area: 122

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-amino-N-(thiazol-2-yl)benzenesulfonamide

Introduction to 3-amino-N-(thiazol-2-yl)benzenesulfonamide (CAS No. 146374-23-4)

The compound 3-amino-N-(thiazol-2-yl)benzenesulfonamide (CAS No. 146374-23-4) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel therapeutic agents. This sulfonamide derivative, characterized by its unique structural motif, has garnered considerable attention due to its potential biological activities and mechanistic insights. The presence of both an amino group and a thiazole ring in its molecular framework suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

From a chemical perspective, the structure of 3-amino-N-(thiazol-2-yl)benzenesulfonamide exhibits a rich scaffold that can be modulated to enhance pharmacological properties. The sulfonamide moiety is well-known for its role as a pharmacophore in numerous drugs, contributing to both binding affinity and metabolic stability. The integration of a thiazole ring further expands the compound's potential interactions, as thiazole derivatives are frequently observed in biologically active molecules, particularly those targeting bacterial enzymes and inflammatory pathways.

Recent research has highlighted the importance of sulfonamide-based compounds in addressing emerging challenges in healthcare. Studies have demonstrated that modifications at the 3-amino position and the thiazol-2-yl substituent can significantly influence the compound's efficacy and selectivity. For instance, computational studies have shown that optimal spacing between these functional groups can enhance binding to specific protein targets, thereby improving therapeutic outcomes.

In the context of drug discovery, 3-amino-N-(thiazol-2-yl)benzenesulfonamide has been investigated for its potential applications in treating various diseases. Preliminary in vitro studies have indicated that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory responses and microbial infections. The thiazole ring, in particular, has been identified as a key structural element that contributes to its interaction with biological targets, suggesting its role in modulating enzyme activity.

The sulfonamide group in 3-amino-N-(thiazol-2-yl)benzenesulfonamide is known to form hydrogen bonds with polar residues in proteins, which is crucial for maintaining binding affinity. Additionally, the electron-withdrawing nature of the sulfonamide moiety can influence the electronic properties of adjacent functional groups, such as the amino group at position 3. This interplay of electronic effects can be leveraged to fine-tune the compound's pharmacokinetic profile.

Advances in synthetic methodologies have enabled more efficient and scalable production of 3-amino-N-(thiazol-2-yl)benzenesulfonamide, facilitating its incorporation into larger drug discovery programs. Modern techniques such as solid-phase synthesis and flow chemistry have been employed to streamline the construction of this complex scaffold, reducing both cost and time associated with its preparation.

The potential applications of this compound extend beyond traditional therapeutic areas. Research into its interaction with nucleic acids has opened new avenues for exploring its role in antiviral and anticancer therapies. The ability of sulfonamide derivatives to interfere with DNA replication and transcription processes makes them attractive candidates for developing novel chemotherapeutic agents.

Evaluation of 3-amino-N-(thiazol-2-yl)benzenesulfonamide's pharmacokinetic properties is crucial for determining its suitability for clinical use. Studies have focused on assessing its solubility, stability, and metabolic pathways to ensure optimal absorption and distribution within the body. These parameters are essential for predicting how the compound will behave in vivo and for identifying potential side effects or interactions with other drugs.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 3-amino-N-(thiazol-2-yl)benzenesulfonamide. Predictive models have been developed to screen large libraries of compounds based on their structural features and predicted biological activities. These models take into account various factors such as molecular weight, charge distribution, and hydrogen bonding potential to rank compounds for further investigation.

In conclusion, 3-amino-N-(thiazol-2-yl)benzenesulfonamide (CAS No. 146374-23-4) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups offers multiple points of interaction with biological targets, making it a versatile tool for drug discovery. As research continues to uncover new applications for this compound, it holds significant promise for addressing unmet medical needs across various therapeutic areas.